2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide

• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(2-pyrrolidin-1-ylethyl)acetamide
• InChI: InChI=1S/C14H19ClN2O/c15-13-5-3-12(4-6-13)11-14(18)16-7-10-17-8-1-2-9-17/h3-6H,1-2,7-11H2,(H,16,18)
• InChI Key: FCDXYGHRQACESV-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide, also known as CEP-32237, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as selective serotonin reuptake inhibitors (SSRIs) and has shown promising results in preclinical studies.

Mechanism of Action

2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide works by selectively inhibiting the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By increasing the levels of serotonin in the brain, 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide can help improve mood and reduce anxiety symptoms.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can help improve mood and reduce anxiety symptoms. It has also been shown to have analgesic effects, which may make it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the role of serotonin in various neurological disorders. However, one limitation of using 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide in lab experiments is that it may not accurately reflect the effects of the compound in vivo.

Future Directions

There are a number of potential future directions for research on 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide. One area of interest is the potential use of 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide in the treatment of addiction. Another area of interest is the development of more selective SSRIs that target specific serotonin receptors. Finally, there is also interest in the development of new delivery methods for 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide that may improve its efficacy and reduce side effects.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide involves the reaction of 4-chlorobenzoyl chloride with pyrrolidine to form the intermediate 4-chlorobenzoylpyrrolidine. This intermediate is then reacted with N-(2-hydroxyethyl)acetamide to form the final product, 2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide.

Scientific Research Applications

2-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has also shown potential in the treatment of pain and addiction.